![molecular formula C26H18N2O B5296845 3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone](/img/structure/B5296845.png)
3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is also known as NPQ, and it is a quinazolinone derivative that has a naphthalene and styrene moiety in its structure.
Mechanism of Action
The mechanism of action of 3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone is not fully understood. However, studies have suggested that NPQ inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, NPQ has been shown to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects:
Apart from its anti-cancer properties, this compound has also been shown to have other biochemical and physiological effects. Studies have shown that NPQ has anti-inflammatory and antioxidant properties. Additionally, NPQ has been shown to inhibit the activity of certain enzymes that are involved in the development of neurodegenerative diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone in lab experiments is its potent anti-cancer properties. Additionally, NPQ is relatively easy to synthesize, making it readily available for use in research. However, one of the limitations of using NPQ in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research on 3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone. One of the most significant directions is the development of new and more efficient synthesis methods for NPQ. Additionally, further studies are needed to fully understand the mechanism of action of NPQ and its potential applications in various fields, such as neurodegenerative diseases and inflammation. Finally, studies are needed to evaluate the safety and efficacy of NPQ in preclinical and clinical trials.
Synthesis Methods
The synthesis of 3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone is a multistep process that involves the reaction of 2-aminobenzoic acid with 2-naphthaldehyde to form 2-(2-naphthyl)benzoxazole. The benzoxazole is then reacted with benzaldehyde to form 2-(2-naphthyl)benzoxazole-2-phenylvinyl ketone. Finally, the ketone is reacted with ammonium acetate to form this compound.
Scientific Research Applications
3-(2-naphthyl)-2-(2-phenylvinyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that NPQ has potent anti-cancer properties and can inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. Additionally, NPQ has been shown to induce apoptosis, which is programmed cell death, in cancer cells.
properties
IUPAC Name |
3-naphthalen-2-yl-2-[(E)-2-phenylethenyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18N2O/c29-26-23-12-6-7-13-24(23)27-25(17-14-19-8-2-1-3-9-19)28(26)22-16-15-20-10-4-5-11-21(20)18-22/h1-18H/b17-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLUCQJNSBJUDAE-SAPNQHFASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3C(=O)N2C4=CC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3C(=O)N2C4=CC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.